Cas no 110522-75-3 (Ibu-deoxycytidine)

• Product Name: Ibu-deoxycytidine
• CAS No: 110522-75-3
• MF: C₁₃H₁₉N₃O₅
• MW: 297.3071
• MDL: MFCD00079383
• CID: 138215
• Update Time: 2025-07-15

Ibu-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• N4-Isobutyryl-2'-deoxycytidine
• N4-Isobutyryl-2′-deoxycytidine
• 2'-DEOXY-N2-ISOBUTYRYLCYTIDINE
• Cytidine,2'-deoxy-N-(2-methyl-1-oxopropyl)- (9CI)
• IBU-DEOXYCYTIDINE
• N<>-Isobutyryl-2'-deoxycytidine
• 2'-Deoxy-N2-isobutyryl-a-cytidine
• 2'-deoxy-N4-isobutyrylcytidine
• ibu-dC
• N4-ISOBUTYLRYL-2''-DEOXYCYTIDINE
• N4-Isobutyryl-2‘-deoxycytidine
• N4-ISOBUTYRYLDEOXYCYTIDINE
• N4-isobutyryll-2'-deoxycytidine
• NIBU-2'-DC
• N-isobutyryl-2'-deoxycytidine
• N-Isobutyryldeoxycytidine
• N4-(ISOBUTYRYL)-2'-DEOXYCYTIDINE
• C13H19N3O5
• N-Isobutyryl-2-deoxycytidine
• 2'-Deoxy-N-isobutyrylcytidine
• (N4 -isobutyryl)-2'-deoxycytidine
• 7266AH
• N-(1-((2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)ISOBUTYRAMIDE
• 2'-DEOXY-N2-ISOBUTYRYL-D-CYTIDINE
• Cytidine,2'-deoxy-N-(2-methyl-1-ox
• Ibu-deoxycytidine

• MDL： MFCD00079383
• Inchi： 1S/C13H19N3O5/c1-7(2)12(19)14-10-3-4-16(13(20)15-10)11-5-8(18)9(6-17)21-11/h3-4,7-9,11,17-18H,5-6H2,1-2H3,(H,14,15,19,20)/t8-,9+,11+/m0/s1
• InChI Key： PDTIVAGPIHEWDX-IQJOONFLSA-N
• SMILES： O1[C@]([H])(C([H])([H])[C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])N1C(N=C(C([H])=C1[H])N([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 297.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 488
• XLogP3: 0.1
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 113.68000
• LogP: -0.44850

Ibu-deoxycytidine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Ibu-deoxycytidine

Ibu-deoxycytidine (CAS No. 110522-75-3): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicine

Ibu-deoxycytidine (CAS No. 110522-75-3) is a synthetic nucleoside that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structure and potential therapeutic applications. This compound is a derivative of deoxycytidine, with an ibuprofen moiety attached, which imparts it with distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural characteristics, physicochemical properties, and recent research advancements surrounding Ibu-deoxycytidine.

Structural Characteristics

The molecular structure of Ibu-deoxycytidine is a combination of the nucleoside deoxycytidine and the nonsteroidal anti-inflammatory drug (NSAID) ibuprofen. Deoxycytidine, a key component of DNA, consists of a cytosine base linked to a deoxyribose sugar. The addition of the ibuprofen moiety to the deoxyribose sugar creates a hybrid molecule that retains the nucleoside's biological activity while introducing new functionalities. The ibuprofen group is attached via an ether linkage to the 5'-position of the deoxyribose sugar, resulting in a compound with enhanced solubility and stability.

Physicochemical Properties

Ibu-deoxycytidine exhibits several notable physicochemical properties that make it an interesting candidate for various applications. Its molecular weight is approximately 347.34 g/mol, and it has a melting point in the range of 160-165°C. The compound is moderately soluble in water and organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These solubility characteristics are crucial for its use in both in vitro and in vivo studies.

The presence of the ibuprofen moiety also influences the compound's lipophilicity, which is an important factor in determining its cellular uptake and distribution. The lipophilic nature of ibuprofen enhances the ability of Ibu-deoxycytidine to cross cell membranes, potentially improving its bioavailability and therapeutic efficacy.

Biological Activity and Mechanisms of Action

Ibu-deoxycytidine has been studied for its potential as an antiviral agent, particularly against herpes simplex virus (HSV). Research has shown that this compound can inhibit viral replication by interfering with DNA synthesis. The mechanism of action involves the incorporation of Ibu-deoxycytidine into viral DNA during replication, leading to chain termination and inhibition of viral DNA synthesis.

In addition to its antiviral properties, Ibu-deoxycytidine has also been investigated for its anti-inflammatory effects. The ibuprofen moiety contributes to this activity by inhibiting cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins—key mediators of inflammation. This dual mechanism of action makes Ibu-deoxycytidine a promising candidate for treating conditions where both viral infection and inflammation are present.

Clinical Applications and Research Developments

The potential clinical applications of Ibu-deoxycytidine are diverse and promising. One area of active research is its use in the treatment of viral infections such as HSV and human cytomegalovirus (HCMV). Preclinical studies have demonstrated that Ibu-deoxycytidine can effectively reduce viral load and alleviate symptoms in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

Beyond antiviral therapy, there is growing interest in exploring the anti-inflammatory properties of Ibu-deoxycytidine. Chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) could potentially benefit from this compound's dual mechanism of action. Clinical trials are currently underway to assess the therapeutic potential of Ibu-deoxycytidine in these settings.

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